Cas no 54743-68-9 (Benzene, 1-isothiocyanato-3-(methylsulfonyl)-)

• Product Name: Benzene, 1-isothiocyanato-3-(methylsulfonyl)-
• CAS No: 54743-68-9
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• CID: 1593467
• Update Time: 2024-09-13

Benzene, 1-isothiocyanato-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-3-(methylsulfonyl)-
• 1-isothiocyanato-3-(methylsulfonyl)benzene

• Inchi： 1S/C8H7NO2S2/c1-13(10,11)8-4-2-3-7(5-8)9-6-12/h2-5H,1H3
• InChI Key： FNMHESQXCQHNJF-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=CC(S(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 212.99191

Experimental Properties

• PSA: 46.5